Cas no 60138-19-4 (1,2-distearoyl-3-myristoylglycerol)

• Product Name: 1,2-distearoyl-3-myristoylglycerol
• CAS No: 60138-19-4
• MF: C₅₃H₁₀₂O₆
• MW: 835.373398303986
• CID: 1997669
• PubChem ID: 4185785
• Update Time: 2025-05-24

1,2-distearoyl-3-myristoylglycerol Chemical and Physical Properties

Names and Identifiers

• 1,2-distearoyl-3-myristoylglycerol
• 1-Myristoyloxy-2,3-bis-stearoyloxy-propan
• 1-myristoyloxy-2,3-bis-stearoyloxy-propane
• (2-octadecanoyloxy-3-tetradecanoyloxypropyl) octadecanoate
• DTXSID501154108
• 1,2-distearoyl-3-myristoyl glycerol
• 60138-19-4
• 1,1a(2)-[1-[[(1-Oxotetradecyl)oxy]methyl]-1,2-ethanediyl] dioctadecanoate
• TG 14:0_18:0_18:0
• Octadecanoic acid, 1,1'-[1-[[(1-oxotetradecyl)oxy]methyl]-1,2-ethanediyl] ester
• SCHEMBL6703332

• Inchi： 1S/C53H102O6/c1-4-7-10-13-16-19-22-24-26-28-31-34-37-40-43-46-52(55)58-49-50(48-57-51(54)45-42-39-36-33-30-21-18-15-12-9-6-3)59-53(56)47-44-41-38-35-32-29-27-25-23-20-17-14-11-8-5-2/h50H,4-49H2,1-3H3
• InChI Key： RDVFJKJMACSAJD-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)C(COC(CCCCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 834.76764097g/mol
• Monoisotopic Mass: 834.76764097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 59
• Rotatable Bond Count: 52
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1,2-distearoyl-3-myristoylglycerol

1,2-Distearoyl-3-myristoylglycerol (CAS No. 60138-19-4): A Comprehensive Overview

1,2-Distearoyl-3-myristoylglycerol (CAS No. 60138-19-4) is a specialized glycerolipid with a unique molecular structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its glycerol backbone, with two stearic acid groups attached to the first and second hydroxyl groups, and a myristic acid group attached to the third hydroxyl group. The combination of these fatty acids results in a molecule with distinct physical and chemical properties, making it highly versatile in different fields.

The CAS No. 60138-19-4 designation uniquely identifies this compound within the chemical database, ensuring accurate referencing in scientific literature and regulatory documents. Recent studies have highlighted its potential in biological membranes, where its structure contributes to the formation of ordered lipid domains. These domains play a critical role in cellular signaling and membrane stability, as demonstrated in recent research published in *Nature Communications*.

In the realm of drug delivery systems, 1,2-Distearoyl-3-myristoylglycerol has shown promise as a component in lipid nanoparticles. Its ability to form stable bilayers makes it an ideal candidate for encapsulating hydrophilic and hydrophobic drugs, enhancing their bioavailability and reducing side effects. A groundbreaking study in *Advanced Drug Delivery Reviews* explored its application in targeted cancer therapy, where it was used to create nanoparticles that specifically delivered chemotherapeutic agents to tumor cells.

The long-chain fatty acids present in this glycerolipid contribute to its thermotropic properties, which are crucial for applications in cosmetic formulations. Its ability to maintain skin hydration and barrier function has led to its inclusion in high-end skincare products. According to a recent article in *Journal of Cosmetic Science*, this compound significantly improves skin elasticity and reduces transepidermal water loss (TEWL), making it a valuable ingredient in anti-aging products.

From a food science perspective, 1,2-Distearoyl-3-myristoylglycerol exhibits interesting emulsifying properties due to its amphiphilic nature. It has been explored as an alternative to traditional emulsifiers in food products, offering enhanced stability and shelf life without compromising sensory attributes. A study published in *Food Hydrocolloids* demonstrated its effectiveness in stabilizing oil-in-water emulsions under extreme pH conditions.

Moreover, the structural versatility of this compound allows for further modification through chemical synthesis. Researchers have investigated the potential of incorporating functional groups into its structure to enhance its bioactivity or tailor its properties for specific applications. For instance, the addition of polyethylene glycol (PEG) chains has been explored to improve solubility and reduce immunogenicity for medical applications.

In conclusion, 1,2-Distearoyl-3-myristoylglycerol (CAS No. 60138-19-4) stands out as a multifaceted compound with significant potential across various industries. Its unique molecular composition enables diverse applications ranging from drug delivery systems to cosmetic formulations and food science innovations. As ongoing research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic research and industrial practices.